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Compound of Interest

1,5-Diamino-4,8-
Compound Name: _ ]
dihydroxyanthraquinone

Cat. No.: B087044

A Comparative Guide to Anthraquinone and Azo
Disperse Dyes for Polyester

For Researchers, Scientists, and Drug Development Professionals: An Objective Performance
Analysis

This guide provides a detailed comparison of the performance characteristics of 1,5-Diamino-
4,8-dihydroxyanthraquinone, also known as C.I. Disperse Violet 28, against other prominent
anthraquinone and azo-based disperse dyes when applied to polyester fabrics. The evaluation
focuses on key performance indicators crucial for textile and materials science applications,
including color fastness, and color yield. This document aims to furnish researchers and
scientists with objective data to facilitate informed decisions in material selection and
experimental design.

Chemical Identity of Compared Disperse Dyes

For clarity and precise comparison, the chemical identities of the disperse dyes discussed in
this guide are provided below. The selection includes anthraquinone dyes with varying hues
and an example of a widely used monoazo red dye to provide a broader comparative context.
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Quantitative Performance Data

The following table summarizes the key fastness properties of the selected disperse dyes on

polyester. The ratings are based on standardized testing protocols, with higher numbers

indicating superior performance.
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. Sublimation
Light Fastness Wash Fastness o
Fastness (Staining,
Dye (Xenon Arc, ISO (Color Change, ISO
ISO 105-P01) (1-5
105-B02) (1-8 scale) 105-C06) (1-5 scale)
scale)
Disperse Violet 28 7[1] 5[1] 2-3[1]
Disperse Red 11 5[2] 4-5[2] 3[2]
Disperse Red 60 6-7[3] 4-5[3] 4-5[3]
Disperse Red 354 4[3] 4[3] 3-4[3]

Analysis of Performance Data

The performance data reveals distinct profiles for each dye class. Anthraquinone dyes, such as
Disperse Violet 28 and Disperse Red 60, generally exhibit very good to excellent light fastness,
making them suitable for applications requiring high durability against photodegradation, such
as automotive textiles and outdoor fabrics.[3][4] Disperse Red 11 presents a balanced profile
with good light fastness and very good wash fastness.[2]

A significant consideration for anthraquinone dyes is their sublimation fastness. Disperse Violet
28, for instance, shows poorer sublimation fastness, which could be a limitation in processes
involving high temperatures.[1][5] In contrast, Disperse Red 60 offers excellent sublimation
fastness.[3]

Monoazo dyes, represented here by Disperse Red 354, can provide strong, vibrant shades but
often have lower light fastness compared to their anthraquinone counterparts.[3][6] The
selection between these dye classes, therefore, involves a trade-off between shade, light
fastness, and sublimation fastness, dictated by the end-use requirements of the dyed polyester
material.

Experimental Protocols

The performance data presented is based on standardized testing methodologies to ensure
comparability and reproducibility. The following are detailed protocols for the key experiments
cited.
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High-Temperature Polyester Dyeing Protocol

This method is a standard procedure for applying disperse dyes to polyester fabrics.[2][7]

e Preparation of the Dyebath: A dyebath is prepared with the disperse dye, a dispersing agent
(e.g., a lignosulfonate-based or naphthalene sulfonate condensate product at a
concentration of 0.5 - 1.0 g/L), and water. The pH is adjusted to an acidic range of 4.5-5.5
using acetic acid.[2][8]

e Dyeing Process: The polyester fabric is introduced into the dyebath at approximately 60°C.
The temperature is then gradually raised to 130°C and maintained for 30-60 minutes to allow
for dye diffusion and fixation within the polyester fibers.[2][8]

» Rinsing and Reduction Clearing: After dyeing, the fabric is cooled, rinsed, and subjected to a
reduction clearing process. This step involves treating the fabric with a solution of sodium
hydrosulfite and caustic soda to remove unfixed dye from the surface, thereby improving
wash fastness.[9]

o Final Steps: The fabric is then thoroughly rinsed and dried.

Light Fastness Test (ISO 105-B02)

This method determines the resistance of a textile's color to an artificial light source that
simulates natural daylight.[10][11][12]

e Apparatus: A xenon arc lamp is used as the light source.[10]

e Procedure: A specimen of the dyed polyester is exposed to the light from the xenon arc lamp
under controlled conditions of temperature and humidity. Simultaneously, a set of blue wool
standards with known lightfastness ratings (1-8) are also exposed. The change in color of the
test specimen is periodically compared to the changes in the blue wool standards. The light
fastness rating is the number of the blue wool standard that shows a similar degree of
fading.[10][11]

Wash Fastness Test (ISO 105-C06 /| AATCC 61)

This test evaluates a fabric's resistance to color change and staining of other fabrics during
laundering.[13][14][15]
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e Apparatus: A launder-ometer or similar washing machine, stainless steel balls for mechanical
action, a multifiber adjacent fabric (containing strips of various fibers like cotton, wool,
polyester, etc.), and grey scales for assessing color change and staining.[2]

e Procedure: A specimen of the dyed textile is stitched together with the multifiber adjacent
fabric. This composite sample is then agitated in a stainless steel container with a
standardized soap solution and stainless steel balls at a specified temperature (e.g., 49°C for
AATCC 61 2A) for a set duration (e.g., 45 minutes).[13][15] After washing, the sample is
rinsed and dried. The color change of the dyed specimen and the degree of staining on each
fiber of the multifiber strip are assessed using the respective grey scales.[2]

Sublimation Fastness Test (ISO 105-P01)

This method assesses the resistance of the color of textiles to sublimation, which is crucial for
disperse dyes on polyester, especially during high-temperature finishing processes.[16][17][18]

o Apparatus: A heat press or a specialized sublimation fastness tester.[16][19]

o Procedure: A specimen of the dyed textile is placed between two pieces of undyed polyester
fabric. This composite sample is then subjected to a specified temperature (e.g., 180°C,
200°C, or 220°C) and pressure for a set time (e.g., 30 seconds).[16][17] After heating and
cooling, the degree of staining on the undyed polyester fabrics is assessed using the grey
scale for staining.[19]

Measurement of Color Yield (K/S Value)

The color yield on the fabric surface is quantitatively assessed by measuring the K/S value
using a spectrophotometer. The Kubelka-Munk equation is employed for this calculation.[20]
[21]

e Equation: K/S = (1-R)2/ 2R

o Where R is the decimal fraction of the reflectance of the dyed fabric at the wavelength of
maximum absorption.

o Kis the absorption coefficient.

o S is the scattering coefficient.
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A higher K/S value indicates a greater color yield on the fabric.[20]

Visualizations

The following diagrams illustrate the experimental workflow for polyester dyeing and a
classification of the compared disperse dyes.
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Classification of Compared Disperse Dyes

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b087044#1-5-diamino-4-8-dihydroxyanthraquinone-vs-
other-disperse-dyes-for-polyester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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